9-Hydroxyellipticine Hydrochloride

• CAS No.: 52238-35-4
• Product Name: 9-Hydroxyellipticine Hydrochloride
• Molecular Formula: C17H15ClN2O
• Molecular Weight: 298.8 g/mol
• IUPAC Name: 5,11-dimethyl-6H-pyrido[4,3-b]carbazol-9-ol;hydrochloride
• Standard InChI: InChI=1S/C17H14N2O.ClH/c1-9-14-8-18-6-5-12(14)10(2)17-16(9)13-7-11(20)3-4-15(13)19-17;/h3-8,19-20H,1-2H3;1H
• Standard InChIKey: DLDKVFOKLGPVBT-UHFFFAOYSA-N
• SMILES: CC1=C2C=CN=CC2=C(C3=C1NC4=C3C=C(C=C4)O)C.Cl
• Canonical SMILES: CC1=C2C=CN=CC2=C(C3=C1NC4=C3C=C(C=C4)O)C.Cl
• Appearance: Solid powder
• Description: 9-Hydroxyellipticine Hydrochloride(cas 52238-35-4), also known as IGIG 929 and LS133324, is a potent cytotoxic and antitumor agent. Structurally, 9-hydroxyellipticine is a 9-hydroxy derivative of ellipticine.
• Purity: > 98%
• Related CAS: 51131-85-2 (Parent)
• Reference: 1: Saeki K, Obi I, Ogiku N, Shigekawa M, Imagawa T, Matsumoto T. Cardioprotective; effects of 9-hydroxyellipticine on ischemia and reperfusion in isolated rat; heart. Jpn J Pharmacol. 2002 May;89(1):21-8. PubMed PMID: 12083739.; ; ; 2: Sugikawa E, Tsunoda S, Nakanishi N, Ohashi M. 9-Hydroxyellipticine alters the ; conformation and DNA binding characteristics of mutated p53 protein. Anticancer; Res. 2001 Jul-Aug;21(4A):2671-5. PubMed PMID: 11724337.; ; ; 3: Ohashi M, Sugikawa E, Nakanishi N. Inhibition of p53 protein phosphorylation; by 9-hydroxyellipticine: a possible anticancer mechanism. Jpn J Cancer Res. 1995 ; Sep;86(9):819-27. PubMed PMID: 7591958.; ; ; 4: Braham Y, Meunier G, Meunier B. [Demonstration of an oxidative; biotransformation of 9-methoxyellipticine. Comparison with the case of; 9-hydroxyellipticine]. C R Acad Sci III. 1987;304(11):301-6. French. PubMed PMID:; 3103875.
• PubChem Compound: 148569
• Last Modified: Nov 11 2021